5-[(4-ethoxyphenyl)amino]-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile

• IUPAC Name: 5-(4-ethoxyanilino)-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C18H14FN3O2/c1-2-23-13-9-7-12(8-10-13)21-18-16(11-20)22-17(24-18)14-5-3-4-6-15(14)19/h3-10,21H,2H2,1H3
• InChI Key: CJTKHYMQXCPKLT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=C(N=C(O2)C3=CC=CC=C3F)C#N
• Molecular Formula: C18H14FN3O2
• Molecular Weight: 323.3 g/mol

Description

5-[(4-ethoxyphenyl)amino]-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile, also known as EFOC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EFOC is a heterocyclic compound that belongs to the class of oxazole derivatives, which are known for their diverse biological activities. EFOC has been extensively studied for its potential use in the development of new drugs and therapeutic agents.

Mechanism of Action

The mechanism of action of 5-[(4-ethoxyphenyl)amino]-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors involved in the inflammatory and tumor pathways. 5-[(4-ethoxyphenyl)amino]-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins, which are known to promote inflammation. 5-[(4-ethoxyphenyl)amino]-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are enzymes involved in the degradation of extracellular matrix proteins and are known to play a role in tumor progression.
Biochemical and Physiological Effects:
5-[(4-ethoxyphenyl)amino]-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile has been shown to exhibit potent anti-inflammatory and anti-tumor activities in various in vitro and in vivo studies. 5-[(4-ethoxyphenyl)amino]-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in lipopolysaccharide (LPS)-stimulated macrophages. 5-[(4-ethoxyphenyl)amino]-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile has also been shown to inhibit the growth and proliferation of various cancer cell lines, including breast cancer, lung cancer, and colon cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[(4-ethoxyphenyl)amino]-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile in lab experiments is its potent biological activity, which makes it a potential candidate for the development of new drugs and therapeutic agents. 5-[(4-ethoxyphenyl)amino]-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of using 5-[(4-ethoxyphenyl)amino]-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research on 5-[(4-ethoxyphenyl)amino]-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile. One area of research could focus on the development of new drugs and therapeutic agents based on the structure of 5-[(4-ethoxyphenyl)amino]-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile. Another area of research could focus on the elucidation of the mechanism of action of 5-[(4-ethoxyphenyl)amino]-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile, which may lead to a better understanding of its biological activity. Additionally, further studies could be conducted to investigate the potential toxicity of 5-[(4-ethoxyphenyl)amino]-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile and its safety for use in humans.

Synthesis Methods

The synthesis of 5-[(4-ethoxyphenyl)amino]-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile can be achieved through various methods, including the reaction of 2-fluorobenzonitrile with ethyl 4-aminoacetate in the presence of sodium hydride and subsequent cyclization with trifluoroacetic acid. Another method involves the reaction of 2-fluorobenzonitrile with ethyl 4-aminobenzoate in the presence of sodium hydride and subsequent cyclization with oxalyl chloride.

Scientific Research Applications

5-[(4-ethoxyphenyl)amino]-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of 5-[(4-ethoxyphenyl)amino]-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile is in the development of new drugs and therapeutic agents. 5-[(4-ethoxyphenyl)amino]-2-(2-fluorophenyl)-1,3-oxazole-4-carbonitrile has been shown to exhibit potent anti-inflammatory, anti-tumor, and anti-microbial activities, making it a potential candidate for the development of drugs to treat various diseases.